Cas no 1024741-92-1 (6-Bromo-3-methyl-[1,2,3]triazolo[1,5-a]pyridine)

• Product Name: 6-Bromo-3-methyl-[1,2,3]triazolo[1,5-a]pyridine
• CAS No: 1024741-92-1
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• MDL: MFCD18906771
• CID: 4677303
• PubChem ID: 82660537
• Update Time: 2025-08-04

6-Bromo-3-methyl-[1,2,3]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-methyl-[1,2,3]triazolo[1,5-a]pyridine
• FCH1347606
• F95442
• DB-207572
• AKOS022976491
• SCHEMBL16831533
• 1024741-92-1
• 6-bromo-3-methyltriazolo[1,5-a]pyridine
• 6-Bromo-3-methyl-[1,2,3]triazolo[1,5-a]pyridine

• MDL： MFCD18906771
• Inchi： 1S/C7H6BrN3/c1-5-7-3-2-6(8)4-11(7)10-9-5/h2-4H,1H3
• InChI Key： LANPIAKLVSACTR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C)N=NN2C=1

Computed Properties

• Exact Mass: 210.97451g/mol
• Monoisotopic Mass: 210.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 6-Bromo-3-methyl-[1,2,3]triazolo[1,5-a]pyridine

Introduction to 6-Bromo-3-methyl-[1,2,3]triazolo[1,5-a]pyridine (CAS No. 1024741-92-1)

6-Bromo-3-methyl-[1,2,3]triazolo[1,5-a]pyridine (CAS No. 1024741-92-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 6-Bromo-3-methyl-[1,2,3]triazolo[1,5-a]pyridine make it a valuable building block in the synthesis of more complex molecules with potential pharmaceutical properties.

The chemical structure of 6-Bromo-3-methyl-[1,2,3]triazolo[1,5-a]pyridine consists of a triazolopyridine core with a bromo substituent at the 6-position and a methyl group at the 3-position. The presence of the bromo group provides a handle for further functionalization through various chemical reactions, such as cross-coupling reactions and nucleophilic substitution. This makes 6-Bromo-3-methyl-[1,2,3]triazolo[1,5-a]pyridine an attractive intermediate for the synthesis of a wide range of derivatives with tailored biological activities.

In recent years, there has been a growing interest in the development of triazolopyridine-based compounds for their potential use in various therapeutic areas. One notable application is in the field of anticancer drug discovery. Research has shown that certain triazolopyridine derivatives exhibit potent antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that a series of triazolopyridine derivatives demonstrated significant cytotoxicity against human breast cancer cells (MCF-7) and human colon cancer cells (HCT-116). The bromo-substituted triazolopyridines were found to be particularly effective due to their enhanced lipophilicity and cellular uptake.

Beyond cancer research, 6-Bromo-3-methyl-[1,2,3]triazolo[1,5-a]pyridine has also shown promise in other therapeutic areas. For example, studies have explored its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases. A recent publication in the European Journal of Medicinal Chemistry highlighted the synthesis and evaluation of triazolopyridine-based inhibitors of monoamine oxidase (MAO), an enzyme implicated in Parkinson's disease and Alzheimer's disease. The bromo-substituted derivatives were found to exhibit potent and selective inhibition of MAO-A and MAO-B isoforms.

The synthetic accessibility of 6-Bromo-3-methyl-[1,2,3]triazolo[1,5-a]pyridine is another factor contributing to its widespread use in medicinal chemistry. The compound can be synthesized through a multi-step process involving the reaction of 6-bromonicotinonitrile with azide reagents followed by reduction and methylation steps. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In addition to its direct applications as a pharmaceutical agent or intermediate, 6-Bromo-3-methyl-[1,2,3]triazolo[1,5-a]pyridine has also been used as a scaffold for the development of fluorescent probes and imaging agents. The presence of the triazolopyridine core provides a rigid and planar structure that can be functionalized with fluorophores or other reporter groups. Such probes have found applications in cell biology and medical imaging studies to monitor cellular processes and disease progression.

The safety profile of 6-Bromo-3-methyl-[1,2,3]triazolo[1,5-a]pyridine is an important consideration for its use in pharmaceutical research. Toxicological studies have generally shown that this compound is well-tolerated at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety assessments are necessary before advancing to clinical trials.

In conclusion, 6-Bromo-3-methyl-[1,2,3]triazolo[1,5-a]pyridine (CAS No. 1024741-92-1) is a highly versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive building block for the development of novel therapeutics and imaging agents. Ongoing research continues to uncover new applications and optimize its properties for clinical use.